Cas no 1353506-81-6 (Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate)

• Product Name: Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate
• CAS No: 1353506-81-6
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• MDL: MFCD21090968
• CID: 4781569
• Update Time: 2025-06-09

Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate
• tert-butyl N-[(4-pyridin-2-ylpyrimidin-2-yl)methyl]carbamate
• Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate

• MDL： MFCD21090968
• Inchi： 1S/C15H18N4O2/c1-15(2,3)21-14(20)18-10-13-17-9-7-12(19-13)11-6-4-5-8-16-11/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key： XNIBGHBUDRMMNB-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=CC=C(C2C=CC=CN=2)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 286.14297583 g/mol
• Monoisotopic Mass: 286.14297583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77
• Molecular Weight: 286.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate

Comprehensive Overview of Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate (CAS No. 1353506-81-6)

Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate, with the CAS number 1353506-81-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name Tert-Butyl carbamate derivative, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a pyridine and pyrimidine moiety, makes it a versatile building block in medicinal chemistry.

The growing interest in heterocyclic compounds like Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate is driven by their potential applications in drug discovery. Researchers are particularly focused on its role in developing kinase inhibitors, which are crucial for treating diseases such as cancer and inflammatory disorders. The compound's CAS No. 1353506-81-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern pharmaceutical synthesis.

One of the most common questions about Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step organic reactions, including amide coupling and protecting group strategies. Its carbamate functionality is particularly noteworthy, as it enhances stability and bioavailability in drug candidates. These attributes align with the current trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug design.

In addition to its pharmaceutical applications, Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate is also explored in material science. Its aromatic rings and hydrogen-bonding capabilities make it a candidate for designing advanced polymeric materials and catalysts. This dual utility underscores the compound's importance across multiple scientific disciplines.

From an SEO perspective, keywords such as "Tert-Butyl carbamate synthesis", "CAS 1353506-81-6 applications", and "pyridine-pyrimidine derivatives" are highly relevant. These terms reflect the compound's niche yet growing demand in research communities. Furthermore, the integration of green chemistry principles in its synthesis is a hot topic, addressing the need for sustainable chemical processes.

Quality control and analytical characterization of Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate are critical for ensuring its efficacy in downstream applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in forums and publications, highlighting the compound's technical significance.

In summary, Tert-Butyl [4-(2-pyridinyl)-2-pyrimidinyl]methylcarbamate (CAS No. 1353506-81-6) is a multifaceted compound with broad applications in drug development and material science. Its unique chemical properties and synthetic versatility make it a valuable asset for researchers aiming to innovate in these fields. As the demand for tailor-made intermediates grows, this compound is poised to remain a focal point of scientific inquiry.